Cas no 1805424-33-2 (5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide)

• Product Name: 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide
• CAS No: 1805424-33-2
• MF: C₇H₅F₂N₃O₃S
• MW: 249.194706678391
• CID: 4874435
• Update Time: 2025-05-23

5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide

• Inchi： 1S/C7H5F2N3O3S/c8-6(9)4-3(1-10)2-12-7(13)5(4)16(11,14)15/h2,6H,(H,12,13)(H2,11,14,15)
• InChI Key： HTIVQZBJNGIUBY-UHFFFAOYSA-N
• SMILES： S(C1C(NC=C(C#N)C=1C(F)F)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 547
• XLogP3: -0.9
• Topological Polar Surface Area: 121

Additional information on 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide

5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide (CAS No. 1805424-33-2): A Comprehensive Overview

5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide (CAS No. 1805424-33-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and autoimmune diseases. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of this compound.

The molecular structure of 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide is composed of a pyridine ring substituted with a cyano group, a difluoromethyl group, a hydroxyl group, and a sulfonamide moiety. These functional groups contribute to its distinct chemical and biological properties. The cyano group imparts strong electron-withdrawing characteristics, while the difluoromethyl group enhances metabolic stability and bioavailability. The hydroxyl group and sulfonamide moiety play crucial roles in enhancing solubility and binding affinity to target proteins.

Recent studies have highlighted the anti-inflammatory properties of 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to the compound's interaction with key signaling pathways involved in inflammation, such as the NF-κB pathway. Additionally, in vivo studies using animal models of inflammatory diseases have shown that 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide effectively reduces inflammation and tissue damage.

The pharmacokinetic profile of 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide has also been extensively studied. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. The compound is rapidly absorbed from the gastrointestinal tract and undergoes minimal first-pass metabolism. Its high plasma protein binding ensures sustained therapeutic levels over an extended period. These pharmacokinetic properties are advantageous for maintaining consistent drug concentrations in the body, which is crucial for effective treatment.

In terms of safety and toxicity, preclinical studies have shown that 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide has a favorable safety profile. Animal studies have not reported any significant adverse effects at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in humans. Ongoing Phase I clinical trials are currently assessing the safety and pharmacokinetics of this compound in healthy volunteers.

The potential applications of 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide extend beyond anti-inflammatory therapy. Recent research has explored its use in treating autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. In these conditions, the compound's ability to modulate immune responses and reduce inflammation could provide significant therapeutic benefits. Additionally, preliminary studies suggest that it may have antiviral properties against certain RNA viruses, making it a promising candidate for further investigation in antiviral drug development.

The synthesis of 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide involves several well-established chemical reactions. The key steps include the formation of the pyridine ring through a multistep synthesis process, followed by the introduction of the cyano group via a nitrile substitution reaction. The difluoromethyl group is typically introduced using a difluoroacetyl chloride intermediate, while the hydroxyl group can be generated through hydrolysis or direct substitution reactions. The final step involves the sulfonation reaction to form the sulfonamide moiety.

In conclusion, 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-sulfonamide (CAS No. 1805424-33-2) represents a promising compound with significant potential in various therapeutic areas. Its unique chemical structure confers favorable pharmacological properties, including anti-inflammatory activity, metabolic stability, and good oral bioavailability. Ongoing research continues to uncover new applications and optimize its use in clinical settings. As more data from clinical trials become available, this compound may emerge as an important therapeutic option for treating inflammatory and autoimmune diseases.